Ethoxazene hydrochloride

Specification

• CAS No.: 2313-87-3
• Molecular Formula: C14H17ClN4O
• Molecular Weight: 292.76 g/mol
• IUPAC Name: 4-[(4-ethoxyphenyl)diazenyl]benzene-1,3-diamine;hydrochloride
• Standard InChI: InChI=1S/C14H16N4O.ClH/c1-2-19-12-6-4-11(5-7-12)17-18-14-8-3-10(15)9-13(14)16;/h3-9H,2,15-16H2,1H3;1H
• Standard InChI Key: IWHXNINOLLNFGP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N=NC2=C(C=C(C=C2)N)N.Cl
• Canonical SMILES: CCOC1=CC=C(C=C1)N=NC2=C(C=C(C=C2)N)N.Cl

Introduction

Chemical Identity and Structure

Ethoxazene hydrochloride is characterized by its distinctive chemical profile and structural attributes that contribute to its unique properties and applications.

Basic Information

Ethoxazene hydrochloride is identified by various chemical identifiers that facilitate its recognition in scientific literature and databases:

Parameter	Value
Molecular Formula	C14H17ClN4O
Molecular Weight	292.76 g/mol
CAS Number	2313-87-3
IUPAC Name	4-[(4-ethoxyphenyl)diazenyl]benzene-1,3-diamine;hydrochloride
Standard InChIKey	IWHXNINOLLNFGP-UHFFFAOYSA-N

Physical and Chemical Properties

The physical and chemical properties of ethoxazene hydrochloride determine its behavior in various environments and experimental conditions.

Physical Properties

Ethoxazene hydrochloride exhibits the following measurable physical characteristics:

Property	Value
Physical State	Solid
Melting Point	215°C
Boiling Point	500°C at 760 mmHg
Flash Point	256.2°C
LogP	5.62950
Polar Surface Area	85.99000
Vapor Pressure	2.64E-09 mmHg at 25°C
Index of Refraction	1.614

These physical attributes indicate a stable compound with relatively high thermal resistance and limited volatility under standard conditions.

Chemical Reactivity

Ethoxazene hydrochloride participates in several chemical reactions that influence its applications:

• Exhibits sensitivity to pH changes, making it valuable as an acidity indicator

• Undergoes oxidation reactions with common oxidizing agents like potassium permanganate and hydrogen peroxide

• Participates in reduction reactions with agents such as sodium borohydride and lithium aluminum hydride

• Capable of substitution reactions where atoms or groups are replaced

The hydrochloride component significantly enhances the compound's solubility in water and other polar solvents, making it more accessible for various research applications and pharmaceutical formulations.

Synthesis and Preparation

The synthesis of ethoxazene hydrochloride involves specific chemical processes that ensure product purity and yield.

General Synthesis Route

The most common synthetic approach for ethoxazene hydrochloride involves:

• Initial synthesis of the parent compound ethoxazene

• Subsequent reaction with hydrochloric acid to form the hydrochloride salt

This two-step process allows for controlled formation of the final compound under specific reaction conditions.

Industrial Production

Industrial-scale production of ethoxazene hydrochloride typically employs:

• Automated reactors to ensure consistency in production

• Carefully controlled temperature and pressure conditions

• Appropriate solvents to facilitate reaction progress

• Purification steps to achieve desired product quality

These manufacturing approaches ensure that the final product meets required specifications for research and potential therapeutic applications.

Biological Activity and Mechanisms of Action

Ethoxazene hydrochloride exhibits several biological activities that make it valuable for research and potential therapeutic applications.

Analgesic Properties

The compound demonstrates significant analgesic effects through several proposed mechanisms:

• Modulation of voltage-sensitive calcium channels in neuronal cells

• Alteration of calcium ion influx, which affects neurotransmitter release

• Potential influence on pain signal transmission pathways

Research suggests that ethoxazene hydrochloride may be effective in managing various types of pain, including postoperative, chronic, and neuropathic pain.

Anti-inflammatory Effects

Beyond its analgesic properties, ethoxazene hydrochloride shows promise as an anti-inflammatory agent through:

• Suppression of pro-inflammatory cytokine production

• Potential inhibition of enzymes associated with inflammatory processes

• Modulation of inflammatory signaling pathways

These properties suggest potential applications in conditions characterized by excessive inflammation.

Indicator Properties

Ethoxazene hydrochloride demonstrates sensitivity to pH changes, making it valuable as an acidity indicator, particularly in:

• Medical diagnostics for assessing gastric function

• Monitoring acidity levels in various biological systems

• Laboratory applications requiring pH indication

Research Applications

Current research on ethoxazene hydrochloride spans multiple disciplines, from basic chemistry to potential clinical applications.

Chemical and Biochemical Research

In laboratory settings, ethoxazene hydrochloride serves various functions:

• As a reagent in chemical reactions and synthesis processes

• In biochemical assays studying enzyme interactions

• For investigating molecular mechanisms of pain signaling

• As a reference compound for analytical method development

Medical Research

Medical investigations involving ethoxazene hydrochloride focus on:

• Pain management strategies, particularly for postoperative and chronic pain

• Potential applications in inflammatory conditions

• Gastric function assessment using its indicator properties

• Interactions with various neurotransmitter systems, including serotonin and dopamine pathways

Case Studies and Research Findings

Significant research findings with ethoxazene hydrochloride include:

• Studies demonstrating reduced pain scores in postoperative pain management compared to placebo controls

• Animal models showing decreased levels of inflammatory markers such as TNF-alpha and IL-6 following administration

• Investigations revealing interactions with neurotransmitter systems that may contribute to analgesic effects and mood stabilization

These findings highlight the diverse potential applications of the compound in both research and therapeutic contexts.

Hazard Type	Classification
GHS Hazard Statements	H315 (50%): Causes skin irritation
	H317 (25%): May cause allergic skin reaction
	H319 (25%): Causes serious eye irritation
Hazard Codes	Xn: Harmful
Risk Phrases	R20/21/22
Safety Phrases	S37/39-S26
Hazard Class	6.1(b)
Packaging Group	III

These classifications indicate moderate hazard potential requiring appropriate handling precautions.

Comparative Analysis with Similar Compounds

Comparing ethoxazene hydrochloride with structurally or functionally similar compounds provides valuable insights into its unique properties and applications.

Structural Analogues

Several compounds share structural similarities with ethoxazene hydrochloride:

Compound	Structural Features	Key Properties	Unique Aspects
Ethacizine	Similar structure with different functional groups	Antiarrhythmic properties	Different clinical applications
Ondansetron	May interact with similar molecular targets	Antiemetic effects	Different mechanism of action
Chlorpromazine	Phenothiazine derivative	Antipsychotic properties	First major antipsychotic developed
Promethazine	Phenothiazine derivative	Antihistaminic effects	Strong sedative properties
Fluphenazine	Phenothiazine derivative	Antipsychotic effects	Long-lasting action

This comparison highlights the structural similarities and functional differences between ethoxazene hydrochloride and related compounds.

Current Research Trends and Future Directions

Research on ethoxazene hydrochloride continues to evolve, with several emerging areas of interest.

Emerging Research Areas

Current and future research directions include:

• Further elucidation of molecular mechanisms underlying analgesic effects

• Exploration of potential applications in various pain management contexts

• Investigation of anti-inflammatory properties and related therapeutic applications

• Development of diagnostic applications utilizing its pH sensitivity

• Structure-activity relationship studies to develop more potent or selective analogues

Challenges and Opportunities

Several challenges and opportunities exist in ethoxazene hydrochloride research:

• Limited clinical data compared to more established analgesic compounds

• Need for more comprehensive toxicological profiling

• Potential for development of improved formulations with enhanced bioavailability

• Opportunities for exploration in combination therapies for pain management

• Possible applications in novel diagnostic techniques